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Compound of Interest

Compound Name: 4-Amino-6-methoxypyridin-2-ol
CAS No.: 1356109-12-0
Cat. No.: B1443691

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed guide to the nuclear magnetic resonance (NMR)
spectroscopic data of 4-Amino-6-methoxypyridin-2-ol. In the absence of direct experimental
spectra in publicly available literature, this note presents predicted *H and 3C NMR data based
on the analysis of structurally related compounds and established principles of NMR
spectroscopy. It includes comprehensive, step-by-step protocols for sample preparation and
data acquisition, an in-depth interpretation of the predicted spectra, and discusses the
important tautomeric considerations for this molecule. This guide is intended to serve as a
valuable resource for the identification, characterization, and quality control of 4-Amino-6-
methoxypyridin-2-ol in research and development settings.

Introduction
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4-Amino-6-methoxypyridin-2-ol is a substituted pyridine derivative of interest in medicinal
chemistry and drug development due to its potential as a scaffold for synthesizing biologically
active molecules. Accurate structural elucidation and purity assessment are critical for its
application, and NMR spectroscopy is the most powerful technique for this purpose. This
application note addresses the challenge of characterizing this compound by providing a
detailed predictive analysis of its tH and 3C NMR spectra.

A key structural feature of 2-hydroxypyridines is their existence in a tautomeric equilibrium with
the corresponding 2-pyridone form.[1][2][3] This equilibrium is influenced by factors such as the
solvent and the nature of other substituents on the ring.[2][4] For 4-Amino-6-methoxypyridin-
2-ol, the pyridone tautomer is expected to be a significant, if not the predominant, form in
solution, a factor that is central to the interpretation of its NMR spectra.

Predicted NMR Spectroscopic Data

The following tables summarize the predicted *H and 13C NMR chemical shifts for the pyridone
tautomer of 4-Amino-6-methoxypyridin-2-ol. These predictions are derived from the analysis
of substituent effects on the pyridine ring, drawing on data from related compounds such as 2-
hydroxypyridine (existing as 2-pyridone), 4-aminopyridine, and 4-methoxypyridine.[5][6]

Predicted *H NMR Data (500 MHz, DMSO-ds)

Chemical Shift (6,

Multiplicity Integration Assignment
ppm)
~10.5-115 Broad Singlet 1H N-H
~6.0-6.5 Broad Singlet 2H NH:2
~5.4 Singlet 1H H-5
~4.9 Singlet 1H H-3
~3.7 Singlet 3H OCHs

Predicted 3C NMR Data (125 MHz, DMSO-ds)
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Chemical Shift (6, ppm) Assignment
~165 C-2

~160 C-6

~155 C-4

~90 C-3

~75 C-5

~55 OCHs

Experimental Protocols

To obtain high-quality NMR spectra of 4-Amino-6-methoxypyridin-2-ol, the following protocols
for sample preparation and data acquisition are recommended.

I. Sample Preparation

Proper sample preparation is crucial for obtaining high-resolution NMR spectra. The following
steps outline the recommended procedure for preparing a sample of 4-Amino-6-
methoxypyridin-2-ol.

Materials:

4-Amino-6-methoxypyridin-2-ol sample

Deuterated dimethyl sulfoxide (DMSO-ds)

5 mm NMR tubes

Pipettes

Vortex mixer

Procedure:
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» Weighing the Sample: Accurately weigh 5-10 mg of the 4-Amino-6-methoxypyridin-2-ol
sample for tH NMR, or 20-50 mg for 3C NMR, and place it in a clean, dry vial.

e Solvent Addition: Add approximately 0.6-0.7 mL of DMSO-de to the vial. DMSO-ds is chosen
for its ability to dissolve a wide range of organic compounds and its high boiling point, which
minimizes evaporation.

» Dissolution: Gently vortex the vial to ensure complete dissolution of the sample. Visually
inspect the solution for any particulate matter.

o Transfer to NMR Tube: Carefully transfer the solution to a 5 mm NMR tube.

o Capping and Labeling: Securely cap the NMR tube and label it clearly with the sample
identification.

Il. NMR Data Acquisition

The following is a general protocol for acquiring *H and 3C NMR spectra on a 500 MHz
spectrometer. Instrument-specific parameters may need to be adjusted for optimal results.

IH NMR Acquisition Parameters:

e Spectrometer Frequency: 500 MHz

e Solvent: DMSO-ds

e Temperature: 298 K

e Pulse Program: Standard single-pulse (zg30)

e Acquisition Time: 2-3 seconds

o Relaxation Delay: 2-5 seconds

e Number of Scans: 16-64 (adjust for desired signal-to-noise ratio)
13C NMR Acquisition Parameters:

e Spectrometer Frequency: 125 MHz
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e Solvent: DMSO-ds

e Temperature: 298 K

e Pulse Program: Standard proton-decoupled (zgpg30)
e Acquisition Time: 1-2 seconds

o Relaxation Delay: 2-5 seconds

e Number of Scans: 1024-4096 (adjust for sample concentration and desired signal-to-noise
ratio)

Data Interpretation and Structural Analysis

The predicted NMR data provide valuable insights into the molecular structure of 4-Amino-6-
methoxypyridin-2-ol, strongly suggesting the predominance of the pyridone tautomer in
solution.

'H NMR Spectrum Interpretation

e N-H Proton: The broad singlet predicted at ~10.5-11.5 ppm is characteristic of the N-H
proton in the pyridone ring. Its broadness is due to quadrupole broadening and potential
chemical exchange.

e Amino Protons: The broad singlet at ~6.0-6.5 ppm is assigned to the two protons of the
amino group at the C-4 position. The chemical shift is consistent with amino groups attached
to an electron-rich aromatic system.

e Ring Protons: The two singlets at ~5.4 ppm and ~4.9 ppm are assigned to the H-5 and H-3
protons, respectively. The significant upfield shift of these protons compared to pyridine is
due to the strong electron-donating effects of the amino, methoxy, and amide functionalities
within the pyridone ring. The absence of coupling between these protons is expected as they
are separated by four bonds.

o Methoxy Protons: The singlet at ~3.7 ppm is characteristic of the three protons of the
methoxy group.
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3C NMR Spectrum Interpretation

e Carbonyl and Imino Carbons: The downfield signals at ~165 ppm and ~160 ppm are
assigned to the C-2 (carbonyl) and C-6 carbons, respectively. The C-2 carbon is significantly
deshielded due to its carbonyl character in the pyridone tautomer. The C-6 carbon is also
deshielded due to its attachment to the electronegative nitrogen and oxygen atoms.

¢ Amino-Substituted Carbon: The signal at ~155 ppm is assigned to the C-4 carbon, which is
deshielded by the attached amino group.

¢ Ring Carbons: The upfield signals at ~90 ppm and ~75 ppm are assigned to the C-3 and C-5
carbons, respectively. These carbons are shielded by the strong electron-donating effects of
the substituents.

Methoxy Carbon: The signal at ~55 ppm is characteristic of the methoxy carbon.

Visualizing the Structure and Workflow
Molecular Structure of 4-Amino-6-methoxypyridin-2-ol
(Pyridone Tautomer)

Caption: Molecular structure of the 2-pyridone tautomer of 4-Amino-6-methoxypyridin-2-ol.

NMR Data Analysis Workflow
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Caption: A typical workflow for NMR data acquisition, processing, and analysis.

Conclusion

This application note provides a comprehensive guide to the predicted *H and 3C NMR
spectroscopic data of 4-Amino-6-methoxypyridin-2-ol. The presented protocols for sample
preparation and data acquisition offer a solid foundation for obtaining high-quality experimental
data. The detailed interpretation of the predicted spectra, which accounts for the crucial role of
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tautomerism, will aid researchers in the structural elucidation and characterization of this
important heterocyclic compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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